Cas no 2168559-62-2 (1-Propanol, 3-amino-2,2-dimethyl-, ethanedioate)
2168559-62-2 structure
Product Name:1-Propanol, 3-amino-2,2-dimethyl-, ethanedioate
CAS No:2168559-62-2
MF:C7H15NO5
MW:193.197702646255
CID:6846572
PubChem ID:133080569
Update Time:2025-03-10
1-Propanol, 3-amino-2,2-dimethyl-, ethanedioate Chemical and Physical Properties
Names and Identifiers
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- 2168559-62-2
- 1-Propanol, 3-amino-2,2-dimethyl-, ethanedioate (1:1)
- 3-Amino-2,2-dimethylpropan-1-ol oxalate
- 1-Propanol, 3-amino-2,2-dimethyl-, ethanedioate
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- Inchi: 1S/C5H13NO.C2H2O4/c1-5(2,3-6)4-7;3-1(4)2(5)6/h7H,3-4,6H2,1-2H3;(H,3,4)(H,5,6)
- InChI Key: ZBWYFJITEDKIHZ-UHFFFAOYSA-N
- SMILES: OCC(C)(C)CN.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 193.09502258Da
- Monoisotopic Mass: 193.09502258Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 124
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121Ų
1-Propanol, 3-amino-2,2-dimethyl-, ethanedioate Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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